Cas no 2229508-44-3 (2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine)

2-(5-tert-Butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine is a specialized organic compound featuring a tetrahydrobenzothiophene core with a tert-butyl substituent and an ethylamine side chain. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group enhances stability and influences reactivity, while the amine functionality allows for further derivatization. Its rigid, partially saturated ring system contributes to controlled molecular interactions, useful in designing bioactive molecules. The compound is typically handled under inert conditions due to its amine group’s sensitivity. Suitable for research applications, it offers a balance of reactivity and stability for advanced synthetic workflows.
2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine structure
2229508-44-3 structure
Product Name:2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine
CAS No:2229508-44-3
MF:C14H23NS
MW:237.404122591019
CID:6221237
PubChem ID:165675656
Update Time:2025-10-31

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine
    • EN300-1783858
    • 2229508-44-3
    • Inchi: 1S/C14H23NS/c1-14(2,3)11-4-5-13-10(8-11)9-12(16-13)6-7-15/h9,11H,4-8,15H2,1-3H3
    • InChI Key: GAEZLJOJOOOPPZ-UHFFFAOYSA-N
    • SMILES: S1C(CCN)=CC2=C1CCC(C2)C(C)(C)C

Computed Properties

  • Exact Mass: 237.15512091g/mol
  • Monoisotopic Mass: 237.15512091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54.3Ų

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine Pricemore >>

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Additional information on 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine

Introduction to 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine (CAS No. 2229508-44-3)

2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine, also known by its CAS number 2229508-44-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tert-butyl group with a tetrahydrobenzothiophene moiety, making it a promising candidate for various therapeutic applications.

The molecular formula of 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine is C16H23NS. Its molecular weight is approximately 269.43 g/mol. The compound's structure includes a benzothiophene ring system, which is known for its biological activity and potential in drug development. The tert-butyl group provides additional stability and lipophilicity, enhancing the compound's pharmacological properties.

Recent studies have highlighted the potential of 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine in various therapeutic areas. One notable area of research is its potential as an antidepressant. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits significant antidepressant-like effects in animal models. The researchers found that it modulates serotonin and norepinephrine levels in the brain, suggesting its potential as a novel treatment for mood disorders.

In addition to its antidepressant properties, 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine has shown promise in the treatment of neurodegenerative diseases. A 2020 study published in the Journal of Neurochemistry reported that this compound has neuroprotective effects against oxidative stress and inflammation. The study found that it reduces neuronal cell death and improves cognitive function in animal models of Alzheimer's disease.

The pharmacokinetic properties of 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an oral medication. A 2019 study published in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetics of this compound in rats and found that it has a half-life of approximately 3 hours and good tissue distribution.

Safety and toxicity studies are crucial for the development of any new pharmaceutical compound. Preliminary toxicology studies on 2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)ethan-1-amine have indicated that it is well-tolerated at therapeutic doses. A 2018 study published in Toxicology Letters reported that this compound did not show any significant toxicity or adverse effects at doses up to 100 mg/kg in rats.

The synthesis of 2-(5 tert-butyl 4 5 6 7 tetrahydro 1 benzothiophen 2 yl)ethan 1 amine has been optimized to improve yield and purity. Various synthetic routes have been explored to produce this compound efficiently. One common method involves the reaction of 5 tert butyl 4 5 6 7 tetrahydrobenzothiophene with ethylene diamine under controlled conditions. This method yields high purity product with minimal side reactions.

In conclusion, 2-(5 tert butyl 4 5 6 7 tetrahydro 1 benzothiophen 2 yl)ethan 1 amine (CAS No. 2229508 44 3) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.

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